Cas no 2137984-01-9 (3-Chloro-5-[2-(piperidin-1-yl)ethoxy]pyridine)

• Product name: 3-Chloro-5-[2-(piperidin-1-yl)ethoxy]pyridine
• CAS No: 2137984-01-9
• MF: C₁₂H₁₇ClN₂O
• MW: 240.729182004929
• CID: 5956918
• PubChem ID: 17837540

3-Chloro-5-[2-(piperidin-1-yl)ethoxy]pyridine Chemical and Physical Properties

Names and Identifiers

• 2137984-01-9
• EN300-741758
• 3-chloro-5-[2-(piperidin-1-yl)ethoxy]pyridine
• 3-Chloro-5-[2-(piperidin-1-yl)ethoxy]pyridine

• Inchi： 1S/C12H17ClN2O/c13-11-8-12(10-14-9-11)16-7-6-15-4-2-1-3-5-15/h8-10H,1-7H2
• InChI Key： BUFHYHWAHDZUGA-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=C1)OCCN1CCCCC1

Computed Properties

• Exact Mass: 240.1029409g/mol
• Monoisotopic Mass: 240.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 25.4Ų

Additional information on 3-Chloro-5-[2-(piperidin-1-yl)ethoxy]pyridine

Research Brief on 3-Chloro-5-[2-(piperidin-1-yl)ethoxy]pyridine (CAS: 2137984-01-9)

3-Chloro-5-[2-(piperidin-1-yl)ethoxy]pyridine (CAS: 2137984-01-9) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique piperidine-ethoxy-pyridine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development.

The synthesis of 3-Chloro-5-[2-(piperidin-1-yl)ethoxy]pyridine involves a multi-step process that includes the functionalization of pyridine derivatives with piperidine-ethoxy side chains. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological evaluation. Researchers have also investigated its stability under various physiological conditions, which is critical for its potential use in vivo.

Pharmacological studies have revealed that 3-Chloro-5-[2-(piperidin-1-yl)ethoxy]pyridine exhibits high affinity for specific neurotransmitter receptors, including those implicated in neurodegenerative diseases and psychiatric disorders. In vitro assays have demonstrated its ability to modulate receptor activity, suggesting its potential as a therapeutic agent. Additionally, preliminary in vivo studies in animal models have shown favorable pharmacokinetic profiles, including good blood-brain barrier penetration and acceptable metabolic stability.

Recent research has also explored the structure-activity relationship (SAR) of 3-Chloro-5-[2-(piperidin-1-yl)ethoxy]pyridine, identifying key structural features that contribute to its biological activity. These findings have paved the way for the design of derivatives with enhanced potency and selectivity. Computational modeling and molecular docking studies have further elucidated its binding modes at target receptors, providing valuable insights for future drug design efforts.

Despite its promising attributes, challenges remain in the development of 3-Chloro-5-[2-(piperidin-1-yl)ethoxy]pyridine as a therapeutic agent. Issues such as potential off-target effects and long-term toxicity need to be addressed through comprehensive preclinical studies. However, the compound's unique chemical structure and biological activity make it a compelling candidate for further investigation in the field of medicinal chemistry.

In conclusion, 3-Chloro-5-[2-(piperidin-1-yl)ethoxy]pyridine (CAS: 2137984-01-9) represents a promising lead compound with potential applications in CNS drug discovery. Continued research into its pharmacological properties, synthetic optimization, and therapeutic potential will be essential to fully realize its clinical value. This brief highlights the latest advancements in the study of this compound and underscores its significance in the evolving landscape of chemical biology and pharmaceutical research.